all-trans-Retinonitrile
all-trans-Retinonitrile
Brand Name:
Vulcanchem
CAS No.:
20638-88-4
VCID:
VC21107077
InChI:
InChI=1S/C20H27N/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,11-13H,7,10,14H2,1-5H3/b9-6+,12-11+,16-8+,17-13+
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC#N)C)C
Molecular Formula:
C20H27N
Molecular Weight:
281.4 g/mol
all-trans-Retinonitrile
CAS No.: 20638-88-4
Cat. No.: VC21107077
Molecular Formula: C20H27N
Molecular Weight: 281.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 20638-88-4 |
|---|---|
| Molecular Formula | C20H27N |
| Molecular Weight | 281.4 g/mol |
| IUPAC Name | (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenenitrile |
| Standard InChI | InChI=1S/C20H27N/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,11-13H,7,10,14H2,1-5H3/b9-6+,12-11+,16-8+,17-13+ |
| Standard InChI Key | LKTQCZNCSHAYSX-OVSJKPMPSA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C#N)/C)/C |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC#N)C)C |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC#N)C)C |
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